(E)-methyl 2-(5-(2-cyano-2-(4-oxo-3,4-dihydroquinazolin-2-yl)vinyl)furan-2-yl)benzoate

• IUPAC Name: methyl 2-[5-[(E)-2-cyano-2-(4-oxo-3H-quinazolin-2-yl)ethenyl]furan-2-yl]benzoate
• InChI: InChI=1S/C23H15N3O4/c1-29-23(28)17-7-3-2-6-16(17)20-11-10-15(30-20)12-14(13-24)21-25-19-9-5-4-8-18(19)22(27)26-21/h2-12H,1H3,(H,25,26,27)/b14-12+
• InChI Key: BVWXYQMEOGTCBJ-WYMLVPIESA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C2=CC=C(O2)C=C(C#N)C3=NC4=CC=CC=C4C(=O)N3
• Isomeric SMILES: COC(=O)C1=CC=CC=C1C2=CC=C(O2)/C=C(\C#N)/C3=NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C23H15N3O4
• Molecular Weight: 397.4 g/mol

Description

(E)-methyl 2-(5-(2-cyano-2-(4-oxo-3,4-dihydroquinazolin-2-yl)vinyl)furan-2-yl)benzoate is a useful research compound. Its molecular formula is C23H15N3O4 and its molecular weight is 397.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research efforts often focus on synthesizing novel organic compounds and analyzing their structures. For example, the synthesis of complex molecules involving fused pentacyclic systems or benzofuro isoquinoline derivatives illustrates the intricate processes involved in forming such compounds and assessing their structural properties through methods like X-ray diffraction and NMR spectroscopy (Obushak et al., 2011) (Kalugin & Shestopalov, 2011).

Cycloaddition Reactions

Studies explore cycloaddition reactions involving highly stabilized isoquinolinium methylides and various olefins. These reactions are significant for creating complex molecular architectures, showcasing the versatility of organic synthesis techniques (Tsuge et al., 1988).

Novel Reaction Mechanisms

Research also delves into discovering new reaction mechanisms, such as the synthesis of quinazoline derivatives through unique sequential reactions or the examination of asymmetric cycloadditions catalyzed by chiral Lewis acids. These studies contribute to the broader understanding of chemical reactivity and synthesis strategies (Fathalla & Pazdera, 2007) (Suga et al., 2010).

Potential Applications

Some of the synthesized compounds are investigated for their potential applications, such as tubulin polymerization inhibition, indicating their possible use in medicinal chemistry and drug discovery efforts (Minegishi et al., 2015).

Chemosensors

Research into the development of chemosensors, particularly for metal ion detection, highlights the application of synthesized compounds in analytical chemistry. Such compounds can selectively sense specific ions, like Hg2+, showcasing their utility in environmental monitoring and safety assessments (Cheng et al., 2008).